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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available information on the

environmental fate of Pigment Red 21 (C.I. 12300). A significant lack of specific experimental

data for this particular pigment necessitates a reliance on the general properties of insoluble

monoazo pigments. The information provided herein should be interpreted with this context in

mind.

Introduction
Pigment Red 21 is a monoazo pigment widely used in various industrial applications, including

paints, printing inks, and plastics, due to its vibrant red hue and good fastness properties. As

with any chemical substance, understanding its environmental fate is crucial for a

comprehensive risk assessment and to ensure its safe and sustainable use. This technical

guide provides an in-depth overview of the known physical and chemical properties of Pigment
Red 21 and discusses its likely environmental behavior based on the characteristics of

analogous insoluble azo pigments.

Physicochemical Properties
The environmental fate of a substance is largely governed by its physical and chemical

properties. Pigment Red 21 is characterized by its very low solubility in water, a key factor

influencing its bioavailability and mobility in the environment.[1]
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Table 1: Physicochemical Properties of Pigment Red 21

Property Value Reference(s)

C.I. Name Pigment Red 21 -

C.I. Number 12300 -

CAS Number 6410-26-0 [1]

Molecular Formula C₂₃H₁₆ClN₃O₂ [1]

Molecular Weight 401.85 g/mol [1]

Appearance Red powder -

Water Solubility Insoluble [1]

Melting Point 241 °C -

Density 1.31 g/cm³ [1]

Table 2: Fastness Properties of Pigment Red 21

Property Rating/Value Reference(s)

Light Fastness Good -

Heat Stability Stable up to 150°C -

Water Resistance Good -

Oil Resistance Moderate -

Acid Resistance Good -

Alkali Resistance Good -

Environmental Fate
The environmental fate of Pigment Red 21 is largely inferred from its physicochemical

properties, particularly its insolubility in water. Specific experimental data on its degradation,

mobility, and bioaccumulation are currently unavailable in public literature.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1360073?utm_src=pdf-body
https://www.chemicalbook.com/msds/pigment-red-21.pdf
https://www.chemicalbook.com/msds/pigment-red-21.pdf
https://www.chemicalbook.com/msds/pigment-red-21.pdf
https://www.chemicalbook.com/msds/pigment-red-21.pdf
https://www.chemicalbook.com/msds/pigment-red-21.pdf
https://www.benchchem.com/product/b1360073?utm_src=pdf-body
https://www.benchchem.com/product/b1360073?utm_src=pdf-body
https://www.chemicalbook.com/msds/pigment-red-21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation
Biotic Degradation: There are no specific studies on the biodegradation of Pigment Red 21.

However, for insoluble azo pigments in general, aerobic biodegradation is considered to be a

very slow process, if it occurs at all.[2] The low water solubility limits the availability of the

pigment to microorganisms.

Under anaerobic conditions, such as those found in sediments and some wastewater treatment

processes, azo dyes can undergo reductive cleavage of the azo bond (-N=N-) by

microorganisms to form aromatic amines. While this is a known degradation pathway for

soluble azo dyes, for insoluble pigments, this process is expected to be significantly slower due

to the low bioavailability of the pigment particles. The potential aromatic amines that could be

formed from Pigment Red 21 are 2-chloroaniline and 4-amino-3-hydroxy-N-

phenylnaphthalene-2-carboxamide.

Abiotic Degradation: Specific data on the abiotic degradation of Pigment Red 21, such as

hydrolysis or photolysis, are not available. Due to its chemical stability and use in applications

requiring lightfastness, significant degradation by photolysis in the environment is not expected.

Hydrolysis is also not considered a significant degradation pathway for this type of compound.

Mobility and Partitioning
Due to its high molecular weight and very low water solubility, Pigment Red 21 is expected to

have very low mobility in soil and aquatic environments.[1] If released into the environment, it is

likely to partition to soil, sediment, and sludge through adsorption and sedimentation. Its

potential for leaching into groundwater is considered to be very low.

Bioaccumulation
There is no specific data on the bioaccumulation potential of Pigment Red 21.[1] However, for

insoluble monoazo pigments, the potential to bioaccumulate in aquatic organisms is expected

to be low.[2] This is a direct consequence of their low water solubility, which limits their uptake

by organisms.

Ecotoxicity
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No specific ecotoxicity data for Pigment Red 21 is available in the public domain.[1] The Safety

Data Sheet for Pigment Red 21 indicates that data on toxicity to fish, daphnia, algae, and

microorganisms are not available.[1] Generally, insoluble pigments exhibit low acute toxicity to

aquatic organisms because their low solubility limits the exposure concentration in the water

column.[2]

Experimental Protocols for Environmental Fate
Assessment
To address the significant data gaps for Pigment Red 21, a suite of standardized

ecotoxicological and environmental fate studies would be required. These tests, typically

following OECD (Organisation for Economic Co-operation and Development) guidelines, would

provide the necessary data for a comprehensive environmental risk assessment.

Table 3: Recommended Environmental Fate and Ecotoxicology Studies for Pigment Red 21
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Endpoint
Recommended OECD
Guideline

Brief Description

Ready Biodegradability OECD 301

A series of screening tests to

assess the potential for rapid

and ultimate biodegradation in

an aerobic aqueous medium.

Inherent Biodegradability OECD 302

Tests to assess whether a

chemical has any potential for

biodegradation under

favorable conditions.

Simulation Testing on

Degradation in Surface Water
OECD 309

A laboratory test to determine

the rate and extent of primary

and ultimate degradation of a

chemical in surface water.

Adsorption/Desorption using a

Batch Equilibrium Method
OECD 106

Determines the

adsorption/desorption behavior

of a chemical on different soil

types.

Bioaccumulation in Fish:

Aqueous and Dietary

Exposure

OECD 305

Measures the bioconcentration

factor (BCF) and

bioaccumulation factor (BAF)

in fish.

Acute Toxicity to Fish OECD 203

Determines the concentration

that is lethal to 50% of a test

fish population (LC50).

Acute Immobilisation Test in

Daphnia
OECD 202

Determines the concentration

that immobilizes 50% of a test

daphnia population (EC50).

Alga, Growth Inhibition Test OECD 201

Determines the effect of a

substance on the growth of

freshwater green algae.
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Visualizations
Predicted Environmental Fate Pathway
The following diagram illustrates the predicted environmental fate of an insoluble azo pigment

like Pigment Red 21 upon its release into the environment.

Environmental Compartments

Potential Fate Processes

Release to Environment
(e.g., wastewater, industrial emissions)

WastewaterWater

Atmosphere

Air (as dust)

Partitioning

Soil/Sediment

Adsorption &
Sedimentation

Water Column
(Low Concentration)

Low Solubility

Persistence
(High)

Slow Anaerobic
Degradation

Formation of
Aromatic Amines

Click to download full resolution via product page

Caption: Predicted environmental fate of Pigment Red 21.

Environmental Risk Assessment Workflow
This diagram outlines a hypothetical workflow for conducting an environmental risk assessment

for Pigment Red 21, highlighting the necessary steps to fill the current data gaps.
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Caption: Workflow for Environmental Risk Assessment.

Conclusion
While Pigment Red 21 possesses desirable properties for various industrial applications, there

is a significant lack of empirical data regarding its environmental fate and ecotoxicity. Based on

its very low water solubility and the general behavior of insoluble monoazo pigments, it is

predicted to be of low mobility and to have a low potential for bioaccumulation. It is expected to

persist in soil and sediment with very slow to negligible biodegradation. The primary

environmental concern associated with azo dyes, the formation of potentially harmful aromatic

amines, is likely to be a very slow process for Pigment Red 21 due to its insolubility.

To conduct a thorough environmental risk assessment, further research and experimental

testing according to standardized guidelines are imperative. This would provide the necessary
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quantitative data to move beyond qualitative predictions and ensure the environmentally sound

management of this pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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